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Compound of Interest

Compound Name:
2-Amino-5-bromo-N,N-

dimethylbenzamide

Cat. No.: B590522 Get Quote

Technical Guide: 2-Amino-5-bromo-N,N-
dimethylbenzamide
For: Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2-Amino-5-bromo-N,N-
dimethylbenzamide, a substituted benzamide of interest in chemical and pharmaceutical

research. While specific experimental protocols and biological pathway data for this exact

compound are not extensively available in published literature, this document consolidates the

known properties and provides generalized methodologies based on closely related analogs.

The benzamide scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous therapeutic agents.[1] This guide aims to serve as a valuable resource for

researchers working with this and similar molecules.

Chemical Identity and Properties
The fundamental identification and physicochemical properties of 2-Amino-5-bromo-N,N-
dimethylbenzamide are summarized below.
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Property Value Source(s)

CAS Number 139253-79-5 [2][3][4]

Molecular Formula C₉H₁₁BrN₂O [3]

Molecular Weight 243.10 g/mol [3]

IUPAC Name
2-amino-5-bromo-N,N-

dimethylbenzamide
[3]

SMILES
O=C(N(C)C)C1=CC(Br)=CC=

C1N
[3]

Purity (Typical) ≥95% [3]

Note: The properties listed are based on information from chemical suppliers and databases.

Experimental verification is recommended.

General Synthetic and Analytical Methodologies
Due to the absence of specific published experimental protocols for 2-Amino-5-bromo-N,N-
dimethylbenzamide, this section outlines generalized procedures for the synthesis and

analysis of similar 2-aminobenzamide derivatives. These methods are intended to serve as a

starting point for laboratory investigation.

General Synthetic Approach
A plausible synthetic route to 2-Amino-5-bromo-N,N-dimethylbenzamide can be

conceptualized from commercially available starting materials. A general workflow is depicted

below.

Generalized Synthesis

Starting Material Intermediate
Reaction Step 1

Final Product
Reaction Step 2
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Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-aminobenzamides.

Experimental Protocol (Hypothetical):

A potential synthesis could involve the amidation of a suitable 2-amino-5-bromobenzoic acid

derivative.

Activation of Carboxylic Acid: 2-Amino-5-bromobenzoic acid is reacted with a chlorinating

agent (e.g., thionyl chloride or oxalyl chloride) in an inert solvent (e.g., dichloromethane or

THF) to form the corresponding acyl chloride.

Amidation: The resulting acyl chloride is then reacted with dimethylamine in the presence of

a base (e.g., triethylamine or pyridine) to yield 2-Amino-5-bromo-N,N-dimethylbenzamide.

Work-up and Purification: The reaction mixture is typically quenched with water, and the

product is extracted with an organic solvent. The organic layer is then washed, dried, and

concentrated. The crude product can be purified by techniques such as recrystallization or

column chromatography.

Analytical Characterization Workflow
The identity and purity of the synthesized compound should be confirmed using a combination

of spectroscopic and chromatographic techniques.
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Analytical Workflow

Synthesized Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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